
(Z)-FeCP-oxindole stock solution preparation
and storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Z)-FeCP-oxindole

Cat. No.: B560280 Get Quote

Application Notes and Protocols for (Z)-FeCP-
oxindole
Preparation and Storage of (Z)-FeCP-oxindole Stock
Solution
Audience: Researchers, scientists, and drug development professionals.

(Z)-FeCP-oxindole is a selective inhibitor of human vascular endothelial growth factor receptor

2 (VEGFR-2), a key mediator of angiogenesis.[1][2] With an IC50 value in the nanomolar range

(approximately 200-220 nM), it serves as a valuable tool in cancer research and studies of

angiogenesis.[1] Proper preparation and storage of stock solutions are critical to ensure the

compound's stability and the reproducibility of experimental results. These notes provide a

detailed protocol for the preparation and storage of (Z)-FeCP-oxindole stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for (Z)-FeCP-oxindole.
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Parameter Value Source(s)

Molecular Formula C₁₉H₁₅FeNO [1][3][4]

Molecular Weight 329.17 g/mol [1][3][4][5]

CAS Number 1137967-28-2 [4]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][3][5]

Solubility in DMSO Up to 50 mg/mL (151.90 mM) [1]

Storage of Solid
-20°C for up to 3 years; 4°C for

up to 2 years
[1]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[1][5][6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (Z)-FeCP-oxindole in

DMSO.

Materials:

(Z)-FeCP-oxindole (solid powder)

Anhydrous, high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][5]
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Procedure:

Pre-weighing Preparation: Allow the vial of (Z)-FeCP-oxindole to equilibrate to room

temperature before opening to prevent condensation of moisture onto the compound.

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh out the desired amount of (Z)-FeCP-oxindole. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.29 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the (Z)-FeCP-oxindole. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Warming and Sonication (if necessary): If the compound does not fully dissolve, gentle

warming of the solution to 37°C and brief sonication in an ultrasonic bath can aid in complete

dissolution.[5] It is recommended to use newly opened DMSO as its hygroscopic nature can

affect solubility.[1]

Visual Inspection: Visually inspect the solution to ensure that all of the solid has dissolved

and the solution is clear.

Storage and Stability
Proper storage of the (Z)-FeCP-oxindole stock solution is crucial to maintain its biological

activity.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes.[1][5]

Storage Temperature and Duration:

For short-term storage, aliquots can be stored at -20°C and should be used within one

month.[1][5][6]

For long-term storage, aliquots should be stored at -80°C and are stable for up to six

months.[1][5][6]
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Light Protection: Store the aliquots in a light-protected container or box.
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Signaling Pathway of (Z)-FeCP-oxindole Inhibition

Extracellular Space

Cell Membrane Intracellular Space

VEGF-A

VEGFR-2

Binds

p-VEGFR-2
(Active)

Dimerization &
Autophosphorylation

Downstream Signaling
(e.g., PLCγ, PI3K/Akt, MAPK)

Angiogenesis
Cell Proliferation

Cell Migration

(Z)-FeCP-oxindole

Inhibits

Click to download full resolution via product page

Caption: (Z)-FeCP-oxindole inhibits VEGFR-2 signaling.

Experimental Workflow for Stock Solution Preparation
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Preparation Storage
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Caption: Workflow for preparing and storing (Z)-FeCP-oxindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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